4-Bromobenzyl 2-(methylamino)benzoate

• Molecular Formula: C15H14BrNO2
• Molecular Weight: 320.18 g/mol
• IUPAC Name: (4-bromophenyl)methyl 2-(methylamino)benzoate
• InChI: InChI=1S/C15H14BrNO2/c1-17-14-5-3-2-4-13(14)15(18)19-10-11-6-8-12(16)9-7-11/h2-9,17H,10H2,1H3
• InChI Key: KDLZAMKCASMZFO-UHFFFAOYSA-N
• SMILES: CNC1=CC=CC=C1C(=O)OCC2=CC=C(C=C2)Br

Description

4-Bromobenzyl 2-(methylamino)benzoate, also known as 4-BB-MAB, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of benzoyl compounds and is commonly used as a precursor in the synthesis of various organic compounds. In

Scientific Research Applications

4-Bromobenzyl 2-(methylamino)benzoate has been studied for its potential applications in various scientific research fields such as medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, 4-Bromobenzyl 2-(methylamino)benzoate has been used as a precursor in the synthesis of various compounds with potential therapeutic applications such as anti-cancer and anti-inflammatory agents. In drug discovery, 4-Bromobenzyl 2-(methylamino)benzoate has been used as a tool compound to study the mechanism of action of various drugs that target G protein-coupled receptors (GPCRs). In neuroscience, 4-Bromobenzyl 2-(methylamino)benzoate has been used as a fluorescent probe to study the localization and function of GPCRs in living cells.

Mechanism of Action

4-Bromobenzyl 2-(methylamino)benzoate is a benzoyl compound that has been shown to interact with GPCRs, which are a class of membrane proteins that are involved in various physiological processes such as neurotransmission, hormone secretion, and immune response. The exact mechanism of action of 4-Bromobenzyl 2-(methylamino)benzoate is not fully understood, but it is believed to bind to the orthosteric site of GPCRs and modulate their activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-Bromobenzyl 2-(methylamino)benzoate depend on the specific GPCR it interacts with. For example, 4-Bromobenzyl 2-(methylamino)benzoate has been shown to activate the G protein-coupled receptor 55 (GPR55), which is involved in various physiological processes such as pain sensation, bone development, and cancer progression. In addition, 4-Bromobenzyl 2-(methylamino)benzoate has been shown to inhibit the G protein-coupled receptor 35 (GPR35), which is involved in immune response and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-Bromobenzyl 2-(methylamino)benzoate in lab experiments is its versatility. 4-Bromobenzyl 2-(methylamino)benzoate can be used as a precursor in the synthesis of various compounds with potential therapeutic applications, as a tool compound to study the mechanism of action of various drugs that target GPCRs, and as a fluorescent probe to study the localization and function of GPCRs in living cells. However, one of the limitations of using 4-Bromobenzyl 2-(methylamino)benzoate is its potential toxicity. 4-Bromobenzyl 2-(methylamino)benzoate has been shown to exhibit cytotoxicity in certain cell lines, which may limit its use in certain experiments.

Future Directions

There are several future directions for the study of 4-Bromobenzyl 2-(methylamino)benzoate. One direction is the development of new compounds based on 4-Bromobenzyl 2-(methylamino)benzoate with improved therapeutic properties. Another direction is the study of the interaction between 4-Bromobenzyl 2-(methylamino)benzoate and specific GPCRs to gain a better understanding of their mechanism of action. In addition, the use of 4-Bromobenzyl 2-(methylamino)benzoate as a fluorescent probe to study the localization and function of GPCRs in living cells may lead to the development of new imaging techniques for studying GPCR signaling in vivo.

Synthesis Methods

The synthesis of 4-Bromobenzyl 2-(methylamino)benzoate involves the reaction between 4-bromobenzyl chloride and 2-(methylamino)benzoic acid in the presence of a base such as potassium carbonate. The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or N,N-dimethylacetamide (DMA). The resulting product is then purified using techniques such as column chromatography or recrystallization.